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Compound of Interest

N-(2,5-dichlorophenyl)-4-
Compound Name:
methoxybenzamide

CAS No.: 7465-94-3

Cat. No.: B3344513

Get Quote

Executive Summary & Chemical Profile

N-(2,5-dichlorophenyl)-4-methoxybenzamide (CAS: 7465-94-3) is a chlorinated aromatic
amide commonly utilized in structure-activity relationship (SAR) studies and drug discovery.[1]
[2][3] Due to the presence of the halogenated phenyl ring, this compound presents specific
environmental persistence risks and requires high-temperature incineration to prevent the
formation of hazardous byproducts (e.g., dioxins) during thermal destruction.

This guide defines the Best Management Practices (BMP) for the segregation, packaging, and
disposal of this compound, treating it as Halogenated Organic Waste.

Chemical Identity Table
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Parameter Data

Chemical Name N-(2,5-dichlorophenyl)-4-methoxybenzamide
CAS Number 7465-94-3

Molecular Formula C14H11CI2NO2

Physical State Solid (Crystalline powder)

Skin Irrit. 2, Eye Irrit.[1][2][3][4] 2A, STOT SE 3

Hazard Class (GHS) (Predicted)
redicte

Waste Stream Halogenated Organic (Solid or Liquid)

Not P- or U-Listed; Manage as Non-RCRA

Hazardous (unless characteristic)

RCRA Status

Hazard Assessment & Causality

To ensure scientific integrity in disposal, one must understand the why behind the protocols:

» Halogen Content (Chlorine): The two chlorine atoms on the phenyl ring render this
compound unsuitable for standard fuel blending or low-temperature incineration.[2][3]
Improper combustion can generate hydrogen chloride (HCI) gas and potential
polychlorinated biphenyls (PCBs) or dioxins.[2][3] Directive: It must be routed to a facility
equipped with a secondary combustion chamber and acid gas scrubbers.[2][3]

» Environmental Persistence: Chlorinated benzamides are chemically stable and resistant to
biodegradation.[2][3] Directive: Disposal down the drain (sanitary sewer) is strictly prohibited
to prevent aquatic toxicity and bioaccumulation.[2][3]

o Chemical Incompatibility: As an amide, it is relatively stable but can hydrolyze under strong
acidic or basic conditions.[2][3] Directive: Segregate from strong oxidizers to prevent
uncontrolled reactions in waste drums.

Disposal Decision Logic (Workflow)

The following decision tree illustrates the correct waste stream selection based on the physical
state of the material.
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Waste Generation:
N-(2,5-dichlorophenyl)-4-methoxybenzamide

Determine Physical State

Pure Solid / Powder In Solution / Mother Liquor

Stream A: Halogenated Solids
(Incineration)

Methanol, DMSO, etc.

Stream C: Non-Halogenated Solvents
(Trace contaminant only)

DCM, Chloroform, etc.

~
~

_-~" *Preferred Path:
e Treat as Halogenated
7 for safety

Stream B: Halogenated Solvents

(>2% Halogen content)

Click to download full resolution via product page

Figure 1: Decision logic for assigning waste streams. Note that mixing halogenated compounds
into non-halogenated solvents usually reclassifies the entire mixture as halogenated waste.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste Disposal (Pure Compound)
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Applicable for: Expired shelf stock, spilled powder, or contaminated weighing paper.[1]

o PPE Requirement: Don nitrile gloves, safety goggles, and a lab coat.[2][3][5] Use a
particulate respirator (N95) if handling large open quantities outside a fume hood.[2][3]

» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a glass
amber jar with a screw-top lid.[1][2][3]

o Why: HDPE is resistant to chemical attack and resistant to breakage during transport.[2][3]

e Transfer:

o Place the waste container inside a fume hood.[2][3][5]

o Transfer the solid using a disposable spatula.[2][3]

o Do not mix with incompatible solids (e.g., strong oxidizers like permanganates).[2][3]

e Labeling:

[e]

Affix a hazardous waste label.[2][3]

[e]

Chemical Name: Write out the full name: "N-(2,5-dichlorophenyl)-4-
methoxybenzamide". Do not use abbreviations or chemical structures alone.

[e]

Hazard Checkbox: Check "Toxic" and "Irritant".[2][3]

Constituents: List "100%".

o

e Secondary Containment: Place the sealed jar into a secondary bin designated for "Solid
Halogenated Waste."

Protocol B: Liquid Waste Disposal (Solutions)

Applicable for: Reaction mixtures, HPLC effluent, or mother liquors.[1]

» Solvent Compatibility Check: Determine the primary solvent.[2][3]
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o Scenario 1 (Halogenated Solvent): If dissolved in Dichloromethane (DCM) or Chloroform.

[21[3]
= Action: Pour into the "Halogenated Solvents" carboy (Red can/Safety can).[2][3]
o Scenario 2 (Non-Halogenated Solvent): If dissolved in Methanol, DMSO, or Acetone.

= Action: While the solvent itself is non-halogenated, the presence of the chlorinated
solute (N-(2,5-dichlorophenyl)-4-methoxybenzamide) technically contaminates the
stream.[1][2][3]

» Best Practice: Dispose of this mixture into the "Halogenated Solvents" stream to ensure
it is incinerated at the correct temperature. Placing chlorinated compounds in non-
halogenated fuel-blending streams can violate facility permits [1].[1][2][3]

e Rinsing: Triple-rinse empty source glassware with a small volume of compatible solvent and
add the rinsate to the waste container.[2][3]

Regulatory Compliance & Logistics
RCRA Classification (USA)

Under the Resource Conservation and Recovery Act (RCRA), this specific compound is not
listed on the P-list (acutely hazardous) or U-list (toxic) by its specific CAS number [2].[2][3]

However, the generator is responsible for making a hazardous waste determination.

o Characteristic of Toxicity: If the waste extract contains contaminants above regulatory levels
(TCLP), it is hazardous.[3]

o Generator Knowledge: Due to the halogenated aromatic structure, it is standard industry
practice to manage this as Non-RCRA Regulated Hazardous Waste (if no other
characteristics apply) or State-Regulated Waste (e.g., California, Minnesota), ensuring it is
incinerated rather than landfilled [3].

DOT Shipping (for Waste Haulers)

When preparing the lab pack for the waste vendor:
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e Proper Shipping Name: Waste Environmentally Hazardous Substance, Solid, n.o.s. (N-(2,5-

dichlorophenyl)-4-methoxybenzamide)

e Hazard Class: 9

e UN Number: UN3077[1][2][3]

o Packing Group: Il

o Note: This applies if the material is deemed environmentally hazardous (aquatic toxicity)

which is standard for chlorinated benzanilides.[2][3]

Emergency Procedures

Scenario

Immediate Action

Solid Spill (< 109)

1. Dampen a paper towel with water (to prevent
dust).2.[2][3] Wipe up spill.3.[2][3] Place towel
and waste in Solid Halogenated Waste bin.4.

Clean surface with soap and water.[2][3][4][6]

Skin Contact

1. Wash with soap and water for 15 minutes.2.

[2][3][6] Remove contaminated clothing.3.[2][3]
[4][6] Seek medical attention if irritation persists
(H315).

Eye Contact

1. Flush eyes with water for 15 minutes
(H319).2.[2][3][6] Consult a physician

immediately.
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« National Institutes of Health (NIH) - PubChem.Compound Summary: N-(2,5-
dichlorophenyl)benzamide (Structural Analog Safety Data).[1][2][3] Available at: [Link][1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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